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Methyl 2-(2-

methoxyacetamido)benzoate

CAS No.: 134017-42-8

Cat. No.: B174559

Get Quote

Abstract
This application note details the development, optimization, and validation of High-Performance

Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS)

methods for the quantification and structural characterization of Methyl 2-(2-
methoxyacetamido)benzoate (C₁₁H₁₃NO₄, MW: 223.23 g/mol ). Designed for pharmaceutical

researchers, this protocol addresses the specific physicochemical challenges of analyzing N-

acylated anthranilate derivatives, ensuring separation from common synthetic precursors like

methyl anthranilate and methoxyacetic acid.

Introduction & Analyte Profile
Methyl 2-(2-methoxyacetamido)benzoate is a key intermediate in the synthesis of

quinazolinone-based bioactive heterocycles and specific kinase inhibitors. Structurally, it

consists of a methyl anthranilate core modified with a 2-methoxyacetyl moiety at the amine

position.
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Physicochemical Properties & Analytical Implications
Property

Value
(Predicted/Experimental)

Analytical Impact

Formula C₁₁H₁₃NO₄
[M+H]⁺: 224.09 m/z (ESI

Positive)

LogP ~1.8 – 2.2
Suitable for Reversed-Phase

(C18) chromatography.[1]

pKa
Amide N: Neutral/Weakly

Basic

Stable at acidic pH; requires

acidic mobile phase for peak

sharpness.

Chromophore
Benzoate System

(Conjugated)

Strong UV absorption at 254

nm and 210 nm.

Solubility DMSO, Methanol, Acetonitrile
Sample diluent should be

organic-rich (e.g., 50% ACN).

Analytical Challenges
Hydrolysis Risk: The ester and amide bonds are susceptible to hydrolysis at high pH. Action:

Maintain mobile phase pH < 5.0.

Structural Similarity: Must resolve from the starting material, Methyl Anthranilate (LogP

~1.88), which shares the benzoate core.

Method Development Strategy (The "Why")
The development strategy focuses on Reversed-Phase Chromatography (RP-HPLC) due to the

analyte's moderate hydrophobicity.

Stationary Phase: A C18 column with high carbon load is selected to maximize interaction

with the aromatic ring and the methoxy side chain, ensuring separation from the slightly less

polar unreacted methyl anthranilate.

Mobile Phase Modifier:Formic Acid (0.1%) is chosen over phosphate buffers to enable direct

compatibility with LC-MS and to protonate the carbonyl oxygens, improving peak symmetry.
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Method Development Workflow

Critical Decision Point

Analyte Assessment
(LogP ~2.0, Neutral Amide)

Column Selection
(C18, 3.5 µm or 1.7 µm)

Mobile Phase Optimization
(Water/ACN + 0.1% FA)

Detection Setup
(UV @ 254nm + ESI MS)

Validation
(Linearity, Accuracy, LOQ)

Click to download full resolution via product page

Figure 1: Strategic workflow for method development ensuring LC-MS compatibility.

Protocol 1: HPLC-UV Method (Purity & Assay)
Purpose: Routine quality control, purity assessment, and reaction monitoring.

Instrument Parameters
System: Agilent 1260/1290 Infinity II or Waters Alliance/Acquity UPLC.

Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 100 mm, 3.5 µm) or equivalent.

Column Temperature: 30°C.

Flow Rate: 1.0 mL/min.[2][3]

Injection Volume: 10 µL.

Detection: Diode Array Detector (DAD) at 254 nm (bandwidth 4 nm); Reference: 360 nm.

Mobile Phase Gradient
Solvent A: 0.1% Formic Acid in Water (Milli-Q grade).

Solvent B: Acetonitrile (HPLC Grade).
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Time (min) % Solvent A % Solvent B Curve

0.00 95 5 Initial

2.00 95 5 Isocratic Hold

12.00 10 90 Linear Gradient

15.00 10 90 Wash

15.10 95 5 Re-equilibration

20.00 95 5 End

System Suitability Criteria
Tailing Factor (T): 0.8 ≤ T ≤ 1.2.

Theoretical Plates (N): > 5000.

Resolution (Rs): > 2.0 between Analyte and Methyl Anthranilate impurity.

%RSD (Area): < 1.0% (n=6 injections).

Protocol 2: LC-MS/MS Method (Trace Analysis & ID)
Purpose: Identification of impurities, pharmacokinetic (PK) studies, or trace analysis in

biological matrices.

Mass Spectrometry Parameters
Ionization Source: Electrospray Ionization (ESI), Positive Mode.[4]

Spray Voltage: 3.5 kV.

Capillary Temperature: 300°C.

Sheath Gas: 40 arb units; Aux Gas: 10 arb units.

MRM Transitions (Multiple Reaction Monitoring)
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Based on the fragmentation of the anthranilate core [1, 3]:

Precursor Ion (m/z) Product Ion (m/z)
Collision Energy
(eV)

Identity/Loss

224.1 [M+H]⁺ 152.1 15

Quantifier: Loss of

Methoxyacetyl moiety

(-C₃H₅O₂)

224.1 [M+H]⁺ 120.1 25

Qualifier: Loss of

Methanol (-CH₃OH)

from ester + side

chain cleavage

224.1 [M+H]⁺ 92.1 35
Qualifier: Benzene

ring fragment

Note: The transition 224.1 → 152.1 corresponds to the cleavage of the amide bond,

regenerating the stable methyl anthranilate ion.

Sample Preparation Protocols
A. Synthetic Bulk Material (Purity)

Weigh 10.0 mg of sample into a 20 mL scintillation vial.

Dissolve in 10.0 mL of Acetonitrile (Stock: 1.0 mg/mL).

Sonicate for 5 minutes to ensure complete dissolution.

Dilute 100 µL of Stock into 900 µL of Water/ACN (50:50).

Filter through a 0.22 µm PTFE syringe filter into an HPLC vial.

B. Biological Plasma (Trace Analysis)
Aliquot 100 µL of plasma into a centrifuge tube.

Add 300 µL of ice-cold Acetonitrile (containing Internal Standard, e.g., Methyl Benzoate-d3).
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Vortex for 30 seconds.

Centrifuge at 10,000 x g for 10 minutes at 4°C.

Transfer supernatant to a clean vial and evaporate to dryness under Nitrogen.

Reconstitute in 100 µL of Mobile Phase (95% A / 5% B).

Validation Parameters (ICH Q2(R1))
Parameter Acceptance Criteria Experimental Procedure

Specificity
No interference at RT of

analyte

Inject Blank, Placebo, and

Impurity Mix.

Linearity R² > 0.999
5 levels: 50% to 150% of

target concentration.

Accuracy 98.0% – 102.0% Recovery
Spike samples at 80%, 100%,

120% levels.

Precision RSD < 2.0%

Repeatability (n=6) and

Intermediate Precision (Day 1

vs Day 2).

LOD/LOQ
S/N > 3 (LOD), S/N > 10

(LOQ)
Determine via serial dilution.

Troubleshooting Guide
Issue: Split Peaks.

Cause: Sample solvent too strong (e.g., 100% ACN injection).

Fix: Dilute sample in starting mobile phase (95% Water / 5% ACN).

Issue: Tailing.

Cause: Secondary silanol interactions.
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Fix: Ensure Formic Acid is fresh; consider using a column with "End-capping" (e.g., Zorbax

Eclipse Plus).

Issue: Carryover.

Cause: Analyte sticking to the needle.

Fix: Use a needle wash of 50:50 Methanol:Water + 0.1% Formic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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